2-tert-butyl-1-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}azetidin-3-yl)-1H-1,3-benzodiazole

• IUPAC Name: 2-tert-butyl-1-[1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)azetidin-3-yl]benzimidazole
• InChI: InChI=1S/C21H25N5/c1-21(2,3)20-24-17-8-4-5-10-18(17)26(20)14-11-25(12-14)19-15-7-6-9-16(15)22-13-23-19/h4-5,8,10,13-14H,6-7,9,11-12H2,1-3H3
• InChI Key: MHOWQJFZSVEPNA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC2=CC=CC=C2N1C3CN(C3)C4=NC=NC5=C4CCC5
• Molecular Formula: C21H25N5
• Molecular Weight: 347.5 g/mol
• CAS No.: 2415603-64-2

Description

The molecule “2-tert-butyl-1-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}azetidin-3-yl)-1H-1,3-benzodiazole” is a complex organic compound. It contains a benzodiazole ring, which is a fused benzene and diazole ring, and a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. The molecule also contains a tert-butyl group and an azetidine ring, which is a four-membered cyclic amine.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures and functional groups. The benzodiazole and pyrimidine rings are aromatic and planar, while the azetidine ring is non-aromatic and may adopt a puckered conformation. The tert-butyl group is likely to add steric bulk to the molecule.